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Compound of Interest

Compound Name: 1-Cyclopropylpiperazine

Cat. No.: B079534

An In-depth Technical Guide to 1-Cyclopropylpiperazine

This document provides a comprehensive technical overview of 1-Cyclopropylpiperazine, a
heterocyclic amine used as a key intermediate in organic and pharmaceutical synthesis. The
guide is intended for researchers, scientists, and professionals in the field of drug development
and chemical synthesis.

Core Ildentifiers and Chemical Structure

1-Cyclopropylpiperazine is a monosubstituted piperazine derivative. Its fundamental
identifiers and structural representations are crucial for its unambiguous identification in
research and regulatory contexts.
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Identifier Value Citation(s)
CAS Number 20327-23-5 [11[2][3]
IUPAC Name 1-cyclopropylpiperazine [1]
Molecular Formula C7H14N2 [11[2]
Molecular Weight 126.20 g/mol [1]
Canonical SMILES C1CC1IN2CCNCC2 [1]

InChl

InChl=1S/C7H14N2/c1-2-
7(1)9-5-3-8-4-6-9/h7-8H,1-6H2

[1](2]

InChlKey

HNZJIWIXRPBFAN-
UHFFFAOYSA-N

[1](2]

Physicochemical Properties

The physical and chemical properties of 1-Cyclopropylpiperazine are essential for its

handling, storage, and application in chemical reactions.

Property Value Citation(s)
Colorless to light yellow clear
Appearance o [2][3]
liquid
Boiling Point 43 °C at 7 mmHg [2][3]
Density 0.94 g/mL [2][3]

Refractive Index

1.4804 (at 20 °C)

[2](3]

pKa (Predicted)

9.23+0.10

[2]

Storage

Keep in a dark place, sealed in

dry, room temperature.

[3]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4947000.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the synthesis, purification, and analysis of 1-
Cyclopropylpiperazine are critical for its successful application and characterization.

Synthesis and Purification

A general method for preparing monosubstituted piperazines involves the reaction of a
protected or protonated piperazine with an appropriate reagent. The following protocol is a
representative procedure for the synthesis and subsequent purification of 1-
Cyclopropylpiperazine.

Objective: To synthesize and purify 1-Cyclopropylpiperazine.
Materials:

e Piperazine

e A suitable cyclopropylating agent (e.g., cyclopropyl bromide)
e Base (e.g., Potassium Carbonate)

e Solvent (e.g., Acetonitrile)

 Silica Gel for column chromatography

e Eluent: 3.5 M Ammonia in Methanol (NHs/MeOH)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve piperazine (1 equivalent) and a base such
as potassium carbonate (2-3 equivalents) in a suitable solvent like acetonitrile.

» Addition of Reagent: To the stirred suspension, add the cyclopropylating agent (1 equivalent)
dropwise at room temperature.

o Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin-Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.benchchem.com/product/b079534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Workup: Once the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by column chromatography on silica gel.[3]
e Elution: Elute the column with a 3.5 M solution of ammonia in methanol.[3]

« |solation: Collect the pure fractions containing the product and evaporate the solvent under
reduced pressure to yield 1-Cyclopropylpiperazine as a yellow oil.[3]

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is a primary technique for
confirming the structure of the synthesized compound.

e Spectrum Details: The structure of the product can be confirmed by *H NMR spectroscopy.[3]
e Solvent: DMSO-ds
e Frequency: 399.9 MHz

e Observed Chemical Shifts (d):

[e]

0.25-0.30 ppm (2H, multiplet)

o

0.35-0.40 ppm (2H, multiplet)

[¢]

1.54-1.60 ppm (1H, multiplet)

[¢]

2.43 ppm (4H, triplet)

[e]

2.60-2.65 ppm (4H, triplet)

o

3.30 ppm (1H, singlet)[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is widely used for the analysis of
piperazine-derived drugs and intermediates to confirm identity and purity.[1][4] The compound
is separated on a GC column and subsequently ionized and fragmented in the mass
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spectrometer. The resulting mass spectrum provides a molecular fingerprint, with the molecular
ion peak and characteristic fragmentation patterns confirming the structure.

Biological Activity and Applications

The piperazine scaffold is recognized as a "privileged structure" in drug discovery, appearing in
compounds with a vast array of biological activities, including antimicrobial, anti-depressant,
anti-inflammatory, and anti-cancer effects.[5][6]

1-Cyclopropylpiperazine itself is primarily utilized as a crucial building block and intermediate
in the synthesis of more complex active pharmaceutical ingredients (APIs).[7] A notable
application is its role as a key intermediate in the manufacturing of Olaparib, a PARP inhibitor
used in cancer therapy.[7] The incorporation of the cyclopropylpiperazine moiety can influence
the pharmacokinetic and pharmacodynamic properties of the final drug molecule.[8]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-
Cyclopropylpiperazine.
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Caption: General workflow for the synthesis and characterization of 1-Cyclopropylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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